Cas no 1344633-18-6 ((2S)-4-4-(propan-2-yl)phenylbutan-2-amine)
(2S)-4-4-(propan-2-yl)phenylbutan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- (2S)-4-4-(propan-2-yl)phenylbutan-2-amine
- 1344633-18-6
- (2S)-4-[4-(propan-2-yl)phenyl]butan-2-amine
- EN300-1832022
-
- Inchi: 1S/C13H21N/c1-10(2)13-8-6-12(7-9-13)5-4-11(3)14/h6-11H,4-5,14H2,1-3H3/t11-/m0/s1
- InChI Key: XSRNLBCKSDBTAO-NSHDSACASA-N
- SMILES: N[C@@H](C)CCC1C=CC(=CC=1)C(C)C
Computed Properties
- Exact Mass: 191.167399674g/mol
- Monoisotopic Mass: 191.167399674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 26Ų
(2S)-4-4-(propan-2-yl)phenylbutan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1832022-1g |
(2S)-4-[4-(propan-2-yl)phenyl]butan-2-amine |
1344633-18-6 | 1g |
$842.0 | 2023-09-19 | ||
| Enamine | EN300-1832022-5g |
(2S)-4-[4-(propan-2-yl)phenyl]butan-2-amine |
1344633-18-6 | 5g |
$2443.0 | 2023-09-19 | ||
| Enamine | EN300-1832022-10g |
(2S)-4-[4-(propan-2-yl)phenyl]butan-2-amine |
1344633-18-6 | 10g |
$3622.0 | 2023-09-19 | ||
| Enamine | EN300-1832022-0.05g |
(2S)-4-[4-(propan-2-yl)phenyl]butan-2-amine |
1344633-18-6 | 0.05g |
$707.0 | 2023-09-19 | ||
| Enamine | EN300-1832022-0.1g |
(2S)-4-[4-(propan-2-yl)phenyl]butan-2-amine |
1344633-18-6 | 0.1g |
$741.0 | 2023-09-19 | ||
| Enamine | EN300-1832022-0.25g |
(2S)-4-[4-(propan-2-yl)phenyl]butan-2-amine |
1344633-18-6 | 0.25g |
$774.0 | 2023-09-19 | ||
| Enamine | EN300-1832022-0.5g |
(2S)-4-[4-(propan-2-yl)phenyl]butan-2-amine |
1344633-18-6 | 0.5g |
$809.0 | 2023-09-19 | ||
| Enamine | EN300-1832022-1.0g |
(2S)-4-[4-(propan-2-yl)phenyl]butan-2-amine |
1344633-18-6 | 1g |
$1829.0 | 2023-06-02 | ||
| Enamine | EN300-1832022-2.5g |
(2S)-4-[4-(propan-2-yl)phenyl]butan-2-amine |
1344633-18-6 | 2.5g |
$1650.0 | 2023-09-19 | ||
| Enamine | EN300-1832022-5.0g |
(2S)-4-[4-(propan-2-yl)phenyl]butan-2-amine |
1344633-18-6 | 5g |
$5304.0 | 2023-06-02 |
(2S)-4-4-(propan-2-yl)phenylbutan-2-amine Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on (2S)-4-4-(propan-2-yl)phenylbutan-2-amine
Comprehensive Overview of (2S)-4-4-(propan-2-yl)phenylbutan-2-amine (CAS No. 1344633-18-6)
The compound (2S)-4-4-(propan-2-yl)phenylbutan-2-amine (CAS No. 1344633-18-6) is a chiral amine derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including the propan-2-ylphenyl moiety and the (2S)-configuration, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders.
One of the key reasons for the growing attention toward (2S)-4-4-(propan-2-yl)phenylbutan-2-amine is its stereospecificity. The (2S)-enantiomer often exhibits distinct biological activity compared to its (2R)-counterpart, a phenomenon well-documented in chiral drug development. This specificity is crucial for optimizing drug efficacy and minimizing side effects. Recent studies have explored its role as a precursor for dopamine receptor modulators and serotonin reuptake inhibitors, aligning with the current focus on mental health therapeutics.
From a synthetic chemistry perspective, CAS No. 1344633-18-6 offers versatility. Its phenylbutan-2-amine backbone allows for functional group modifications, enabling the creation of diverse derivatives. This adaptability is particularly relevant in fragment-based drug design, a trending approach in modern medicinal chemistry. The compound’s lipophilic propan-2-yl group also enhances membrane permeability, a desirable trait for central nervous system (CNS)-targeted drugs.
Environmental and safety considerations are paramount in contemporary chemical research. (2S)-4-4-(propan-2-yl)phenylbutan-2-amine has been evaluated for its biodegradability and eco-toxicological profile, addressing the increasing demand for green chemistry solutions. Regulatory-compliant synthesis routes have been developed to minimize hazardous byproducts, reflecting the industry’s shift toward sustainable manufacturing practices.
In analytical chemistry, advanced techniques like chiral HPLC and LC-MS are employed to characterize CAS No. 1344633-18-6 with high precision. These methods ensure batch-to-batch consistency, a critical factor for pharmaceutical applications. The compound’s UV absorption properties further facilitate its detection and quantification in complex matrices, supporting its use in pharmacokinetic studies.
Market trends indicate rising demand for chiral building blocks like (2S)-4-4-(propan-2-yl)phenylbutan-2-amine, driven by the expansion of personalized medicine. Its compatibility with continuous flow chemistry systems—a hot topic in process optimization—enhances its appeal for industrial-scale production. Researchers are also investigating its potential in catalysis, particularly in asymmetric synthesis, where enantioselectivity is crucial.
To address common queries from the scientific community: The stability of CAS No. 1344633-18-6 under various pH conditions has been thoroughly documented, with optimal storage recommendations available. Its synthetic pathways, including reductive amination and enantioselective hydrogenation, are frequently discussed in peer-reviewed journals. These details cater to the surge in searches for efficient synthetic routes and chiral resolution methods.
In conclusion, (2S)-4-4-(propan-2-yl)phenylbutan-2-amine represents a multifaceted compound with broad applicability. Its alignment with cutting-edge research areas—such as CNS drug development, green chemistry, and catalytic innovation—positions it as a compound of enduring relevance. Future studies will likely uncover additional utilities, reinforcing its status as a cornerstone in advanced chemical synthesis.
1344633-18-6 ((2S)-4-4-(propan-2-yl)phenylbutan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)